Cas no 325142-99-2 (4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester)
325142-99-2 structure
Product Name:4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester
CAS No:325142-99-2
MF:C17H26BNO3
MW:303.204245090485
MDL:MFCD06795673
CID:829250
PubChem ID:329774427
Update Time:2025-04-19
4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- N,N-Diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- [4-(Diethylamine-1-carbonyl)phenyl]-boronic acid pinacol ester
- 4-(N,N-DIETHYLAMINOCARBONYL)PHENYLBORONIC ACID, PINACOL ESTER
- AMTB107
- SCHEMBL12781285
- AB29222
- DTXSID40592136
- AKOS015960069
- CS-0130647
- J-018771
- 325142-99-2
- BENZAMIDE, N,N-DIETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- I12162
- 4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester, AldrichCPR
- MFCD06795673
- AS-2341
- DA-42804
- 4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester
-
- MDL: MFCD06795673
- Inchi: 1S/C17H26BNO3/c1-7-19(8-2)15(20)13-9-11-14(12-10-13)18-21-16(3,4)17(5,6)22-18/h9-12H,7-8H2,1-6H3
- InChI Key: GGSTYOBAIUYURJ-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C(N(CC)CC)=O)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 303.20100
- Monoisotopic Mass: 303.2005739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77000
- LogP: 2.46780
4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:Store at room temperature
4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143432-100g |
N,N-Diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide |
325142-99-2 | 95% | 100g |
$365.94 | 2023-09-02 | |
| abcr | AB175401- |
4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester; . |
325142-99-2 | €111.30 | 2022-09-01 | |||
| abcr | AB175401-5 g |
4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester; . |
325142-99-2 | 5 g |
€116.70 | 2023-07-20 | ||
| abcr | AB175401-25 g |
4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester; . |
325142-99-2 | 25 g |
€274.40 | 2023-07-20 | ||
| AK Scientific | AMTB107-1g |
[4-(Diethylamine-1-carbonyl)phenyl]boronic acid pinacol ester |
325142-99-2 | 95% | 1g |
$15 | 2025-02-18 | |
| AK Scientific | AMTB107-5g |
[4-(Diethylamine-1-carbonyl)phenyl]boronic acid pinacol ester |
325142-99-2 | 95% | 5g |
$45 | 2025-02-18 | |
| AK Scientific | AMTB107-25g |
[4-(Diethylamine-1-carbonyl)phenyl]boronic acid pinacol ester |
325142-99-2 | 95% | 25g |
$140 | 2025-02-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N856004-1g |
N,N-diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide |
325142-99-2 | 98% | 1g |
¥133.00 | 2022-09-01 | |
| Apollo Scientific | OR303437-5g |
[4-(Diethylamine-1-carbonyl)phenyl]boronic acid pinacol ester |
325142-99-2 | 98% | 5g |
£78.00 | 2025-02-19 | |
| Apollo Scientific | OR303437-25g |
[4-(Diethylamine-1-carbonyl)phenyl]boronic acid pinacol ester |
325142-99-2 | 98% | 25g |
£173.00 | 2025-02-19 |
4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
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- Solvents and Organic Chemicals Organic Compounds Acids/Esters
325142-99-2 (4-(N,N-Diethylaminocarbonyl)phenylboronic acid, pinacol ester) Related Products
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